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Compound of Interest

Compound Name: Methylacifluorfen-d3

Cat. No.: B12412926 Get Quote

Essential Safety and Handling Guide for
Methylacifluorfen-d3
Disclaimer: This document provides guidance on the safe handling of Methylacifluorfen-d3
based on the safety data sheet (SDS) of the closely related compound, Sodium Acifluorfen. A

specific SDS for Methylacifluorfen-d3 is not readily available. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific protocols and to

ensure compliance with all applicable regulations.

This guide is intended for researchers, scientists, and drug development professionals to

provide immediate and essential safety and logistical information for handling

Methylacifluorfen-d3.

Hazard Identification and Personal Protective
Equipment (PPE)
Methylacifluorfen-d3, like its parent compound, should be handled with care in a laboratory

setting. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Based on the hazards of the analogous compound, Sodium Acifluorfen, appropriate personal

protective equipment must be worn.
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PPE Category Specifications Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

dusts are generated, a NIOSH-

approved respirator may be

necessary.

Minimizes inhalation of dust or

aerosols.

Body Protection
Laboratory coat or chemical-

resistant apron.

Protects against contamination

of personal clothing.

Quantitative Data Summary
The following table summarizes key quantitative data for the related compound, Sodium

Acifluorfen. This information should be used as a reference for handling Methylacifluorfen-d3.

Physical and Toxicological Properties of Sodium Acifluorfen

Property Value

Acute Oral Toxicity (Rat) LD50: 2,020 mg/kg[1]

Acute Dermal Toxicity (Rat) LD50: >2,000 mg/kg[1]

Acute Inhalation Toxicity (Rat) LC50: >2.04 mg/L (4-hour)[1]

Eye Irritation (Rabbit) Corrosive[1]

Skin Irritation (Rabbit) Moderately irritating[1]

Flash Point 134°F (56.7°C)
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Proper handling and storage are crucial to maintaining the integrity of Methylacifluorfen-d3
and ensuring laboratory safety.

Operational Plan for Handling and Storage

Procedure Step-by-Step Guidance

Handling

1. Ensure all required PPE is worn before

handling. 2. Work in a well-ventilated area,

preferably a chemical fume hood. 3. Avoid

generating dust. 4. Wash hands thoroughly with

soap and water after handling.

Storage

1. Store in a tightly closed container in a cool,

dry, and well-ventilated area. 2. Keep away from

heat, sparks, and open flames. 3. Avoid freezing

temperatures and contact with ignition sources.

4. Store away from incompatible materials such

as oxidizing agents.

Emergency Procedures and First Aid
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route Immediate Action

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water. If

irritation persists, seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if you feel unwell.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and have the person sip a glass of water if

able to swallow. Seek immediate medical

attention.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Containment and Cleanup Workflow
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Figure 1: Chemical Spill Cleanup Workflow
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Waste Characterization: Methylacifluorfen-d3 and any contaminated materials should be

treated as hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal

regulations. Do not contaminate water when disposing of equipment washwaters. Contact

your institution's EHS department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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